4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid
Overview
Description
4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid (HDC) is an organic compound with a wide range of applications in scientific research. It is a yellow-orange solid that is soluble in water and organic solvents. HDC is a versatile compound, with applications in chemical synthesis, biochemistry, and pharmacology.
Scientific Research Applications
4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid is widely used in scientific research due to its versatile applications. It has been used in the synthesis of various compounds such as 4-hydroxy-3,5-diiododiphenylmethane-2-carboxylic acid, 4-hydroxy-3,5-diiodo-2-phenylpropionic acid, and 4-hydroxy-3,5-diiodo-2-butylpropionic acid. 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid also has applications in biochemistry, as it has been used in the synthesis of peptides, proteins, and other biomolecules. Additionally, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid has been used in the synthesis of pharmaceuticals and other drugs.
Mechanism of Action
4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid is a versatile compound, with a wide range of applications in scientific research. Its mechanism of action is not fully understood, but it is believed to interact with various proteins and enzymes in the body. It has been shown to interact with several enzymes involved in the metabolism of carbohydrates, amino acids, and fatty acids. Additionally, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid has been suggested to interact with certain receptors in the brain, which could explain its potential therapeutic effects.
Biochemical and Physiological Effects
4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of several enzymes involved in carbohydrate and fatty acid metabolism, which could lead to improved energy metabolism and weight loss. Additionally, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid has been shown to reduce inflammation and oxidative stress, as well as to reduce cholesterol levels. It has also been suggested to have anti-cancer effects, as it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid is a versatile compound that has a wide range of applications in scientific research. Its advantages for laboratory experiments include its ease of synthesis, its stability, and its low cost. Additionally, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid is non-toxic and has low environmental impact. However, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid has some limitations for laboratory experiments, such as its low solubility in certain solvents and its potential to react with certain proteins and enzymes.
Future Directions
There are many potential future directions for 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid. One potential direction is to further investigate its biochemical and physiological effects. Additionally, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid could be used in the synthesis of new pharmaceuticals and other drugs. Additionally, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid could be used to develop new methods of synthesis and new compounds with potential therapeutic applications. Finally, 4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid could be used to develop new methods of chemical analysis and detection.
properties
IUPAC Name |
3,5-diiodo-4-oxo-1H-pyridine-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3I2NO3/c7-2-1-9-4(6(11)12)3(8)5(2)10/h1H,(H,9,10)(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVWWGUDNSTYDSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)C(=C(N1)C(=O)O)I)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3I2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20704497 | |
Record name | 3,5-Diiodo-4-oxo-1,4-dihydropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20704497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.90 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3,5-diiodopyridine-2-carboxylic acid | |
CAS RN |
856835-95-5 | |
Record name | 3,5-Diiodo-4-oxo-1,4-dihydropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20704497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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